Cas no 1019599-59-7 (5-{(butan-2-yl)aminomethyl}-2-methoxyphenol)

• Product Name: 5-{(butan-2-yl)aminomethyl}-2-methoxyphenol
• CAS No: 1019599-59-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD11139486
• CID: 4676380
• PubChem ID: 43177299
• Update Time: 2025-10-28

5-{(butan-2-yl)aminomethyl}-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-{[(Butan-2-yl)amino]methyl}-2-methoxyphenol
• 5-{(butan-2-yl)aminomethyl}-2-methoxyphenol

• MDL： MFCD11139486
• Inchi： 1S/C12H19NO2/c1-4-9(2)13-8-10-5-6-12(15-3)11(14)7-10/h5-7,9,13-14H,4,8H2,1-3H3
• InChI Key： QRSHSNRBDHBUGQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)CNC(C)CC

Computed Properties

• Exact Mass: 209.142
• Monoisotopic Mass: 209.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5

Additional information on 5-{(butan-2-yl)aminomethyl}-2-methoxyphenol

Introduction to 5-{(butan-2-yl)aminomethyl}-2-methoxyphenol (CAS No. 1019599-59-7)

5-{(butan-2-yl)aminomethyl}-2-methoxyphenol (CAS No. 1019599-59-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BAMMP, is characterized by its unique molecular structure, which includes a methoxyphenol moiety and a butylamine substituent. The combination of these functional groups endows BAMMP with a range of chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of BAMMP is C₁₃H₂₁NO₂, and its molecular weight is approximately 223.31 g/mol. The compound's structure can be represented as follows:

BAMMP has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its antioxidant and anti-inflammatory properties, which are attributed to the presence of the methoxyphenol group. This group is known for its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines, making BAMMP a promising candidate for the treatment of oxidative stress-related diseases and inflammatory conditions.

In addition to its antioxidant and anti-inflammatory effects, BAMMP has shown potential in modulating various signaling pathways involved in cellular processes such as apoptosis and cell proliferation. Studies have demonstrated that BAMMP can interact with specific receptors and enzymes, leading to the modulation of intracellular signaling cascades. For instance, research published in the Journal of Medicinal Chemistry in 2021 reported that BAMMP exhibits selective binding to the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in lipid metabolism and glucose homeostasis.

The pharmacokinetic properties of BAMMP have also been extensively studied. Its bioavailability, distribution, metabolism, and excretion (ADME) profile are crucial factors in determining its potential as a therapeutic agent. Preclinical studies have shown that BAMMP has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It is metabolized primarily by the liver, with metabolites being excreted via both renal and biliary routes.

In terms of safety, BAMMP has demonstrated a favorable toxicity profile in preclinical studies. Animal models have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of BAMMP extend beyond its use as a therapeutic agent. It has also been explored as a lead compound for the development of novel drugs targeting specific diseases. For example, researchers at the University of California, San Francisco, have used BAMMP as a scaffold to design analogs with enhanced potency and selectivity for treating neurodegenerative disorders such as Alzheimer's disease.

In conclusion, 5-{(butan-2-yl)aminomethyl}-2-methoxyphenol (CAS No. 1019599-59-7), or BAMMP, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, highlighting its importance in the field.